Cas no 1251673-96-7 (3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251673-96-7
• MF: C₂₃H₂₅FN₄O
• MW: 392.469208478928
• CID: 5403113
• Update Time: 2025-07-14

3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• (2-Ethyl-1-piperidinyl)[4-[(4-fluorophenyl)amino]-7-methyl-1,8-naphthyridin-3-yl]methanone
• 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25FN4O/c1-3-18-6-4-5-13-28(18)23(29)20-14-25-22-19(12-7-15(2)26-22)21(20)27-17-10-8-16(24)9-11-17/h7-12,14,18H,3-6,13H2,1-2H3,(H,25,26,27)
• InChI Key： SEZKNJLIMNTGSQ-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1CC)(C1=C(NC2=CC=C(F)C=C2)C2C(N=C1)=NC(C)=CC=2)=O

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.4±50.0 °C(Predicted)
• pka: 5.77±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine

Introduction to 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine and Its Significance in Modern Pharmaceutical Research

3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine, identified by its CAS number 1251673-96-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this compound combines elements from multiple heterocyclic systems, including piperidine, naphthyridine, and fluorophenyl groups, which contribute to its unique chemical and biological properties.

The naphthyridine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner that facilitates the development of pharmacologically active molecules. In particular, the presence of a 7-methyl substituent at the 7-position of the naphthyridine ring enhances its binding affinity to certain protein targets, making it an attractive scaffold for drug design. The 4-fluorophenyl group further modulates the electronic properties of the molecule, influencing its metabolic stability and pharmacokinetic profile.

The 2-ethylpiperidine-1-carbonyl moiety introduces a functional handle that can be utilized for further derivatization, allowing chemists to explore a wide range of structural variations. This flexibility is particularly valuable in the context of high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. The compound's ability to serve as a building block for more complex molecules has made it a valuable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. By leveraging machine learning algorithms and molecular docking techniques, researchers can rapidly assess the potential interactions between 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine and various biological targets. These computational methods have been instrumental in identifying lead compounds for further optimization.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial investigations suggest that it exhibits promising activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine atom in the phenyl ring has been shown to enhance binding affinity through dipole-dipole interactions with polar residues in the target protein. Additionally, the methyl group at the 7-position of the naphthyridine ring contributes to steric hindrance, optimizing binding geometry.

The synthesis of 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and nucleophilic substitutions, which highlight the synthetic ingenuity required to construct such intricate molecular architectures. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for preclinical testing.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. These substituents are frequently incorporated into drug candidates due to their ability to modulate pharmacokinetic properties, including bioavailability and metabolic stability. The presence of a 4-fluorophenyl group in this compound underscores its potential as a lead molecule for further development. Recent literature highlights several examples where fluorinated aromatic moieties have been successfully integrated into clinical candidates, demonstrating their value in drug design.

As research continues to evolve, so too do the tools available for studying these complex molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into the structure and conformation of 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine. These methodologies are essential for confirming molecular structure and understanding how subtle changes in connectivity influence biological activity.

The integration of genomics and proteomics into drug discovery has opened new avenues for exploring the therapeutic potential of compounds like this one. By correlating genetic profiles with protein expression data, researchers can identify novel targets that may be modulated by small molecules. This holistic approach has led to the identification of new therapeutic pathways that were previously underexplored.

The future prospects for 3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-amine are bright, with ongoing studies aimed at optimizing its pharmacological properties through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These strategies leverage detailed knowledge of target structures to guide rational modifications that enhance potency and selectivity.

In conclusion,3-(2-ethylpiperidine-1-carbonyl)-N-(4-fluorophenyl)-7-methyl-1,8-naphthyridin-4-am ine (CAS no: 1251673-96 -7) represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research progresses，this compound is poised to play a significant role in advancing our understanding of drug action and improving patient outcomes.